1-{2-[4-(2-fluorophenyl)piperazin-1-yl]-2-oxoethyl}-5-(pyrrolidine-1-sulfonyl)-1,2-dihydropyridin-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-{2-[4-(2-fluorophenyl)piperazin-1-yl]-2-oxoethyl}-5-(pyrrolidine-1-sulfonyl)-1,2-dihydropyridin-2-one is a useful research compound. Its molecular formula is C21H25FN4O4S and its molecular weight is 448.51. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antimalarial Activity
Research has shown the synthesis and evaluation of piperazine and pyrrolidine derivatives, including structures similar to 1-(2-(4-(2-fluorophenyl)piperazin-1-yl)-2-oxoethyl)-5-(pyrrolidin-1-ylsulfonyl)pyridin-2(1H)-one, for their capacity to inhibit the growth of Plasmodium falciparum. These studies highlight the potential of these compounds in antimalarial drug development. Specific structural features such as the presence of a hydroxyl group, a propane chain, and a fluorine atom were found crucial for antiplasmodial activity, with certain compounds displaying significant potency in vitro. However, their in vivo efficacy in mouse models showed limited impact on parasite growth and survival time, suggesting the need for further optimization for therapeutic use (Mendoza et al., 2011).
Synthesis and Docking Studies
Another application involves the synthesis and docking studies of piperazine-1-yl-1H-indazole derivatives, including compounds structurally related to the one . These studies are important in the field of medicinal chemistry, where the synthesis of novel compounds and their evaluation through docking studies can lead to the identification of potential therapeutic agents. The synthesis process described for these compounds is simple and efficient, and spectral analysis characterizes the compounds, laying the groundwork for further pharmacological testing (Balaraju et al., 2019).
Imaging Dopamine Receptors
Compounds with structures similar to 1-(2-(4-(2-fluorophenyl)piperazin-1-yl)-2-oxoethyl)-5-(pyrrolidin-1-ylsulfonyl)pyridin-2(1H)-one have been synthesized for potential use in imaging dopamine D4 receptors. These include radiolabeled versions synthesized via electrophilic fluorination, which could be used in positron emission tomography (PET) imaging studies to better understand and diagnose neurological conditions (Eskola et al., 2002).
Antimicrobial and Antitumor Properties
Derivatives bearing similarities to the compound have been explored for their antimicrobial and antitumor properties. Synthesis of dithiocarbamate derivatives with thiazole and benzothiazole rings has shown promising antimicrobial activity against various microorganism strains. This research suggests the potential of these compounds in developing new antimicrobial agents (Yurttaş et al., 2016). Additionally, pyridazinone derivatives have been identified as potent glucan synthase inhibitors with significant efficacy in in vivo models of Candida glabrata infection, indicating their potential as antifungal agents (Ting et al., 2011).
Properties
IUPAC Name |
1-[2-[4-(2-fluorophenyl)piperazin-1-yl]-2-oxoethyl]-5-pyrrolidin-1-ylsulfonylpyridin-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H25FN4O4S/c22-18-5-1-2-6-19(18)23-11-13-24(14-12-23)21(28)16-25-15-17(7-8-20(25)27)31(29,30)26-9-3-4-10-26/h1-2,5-8,15H,3-4,9-14,16H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MVDHHVYCBDKRIM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)S(=O)(=O)C2=CN(C(=O)C=C2)CC(=O)N3CCN(CC3)C4=CC=CC=C4F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H25FN4O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
448.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.